Cas no 1333527-31-3 (N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide)

• Product Name: N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide
• CAS No: 1333527-31-3
• MF: C₁₇H₁₂ClFN₂O₂
• MW: 330.740786552429
• CID: 6382674
• PubChem ID: 53595432
• Update Time: 2025-05-26

N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1171878676
• N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide
• AKOS033132709
• 1333527-31-3
• EN300-26688887
• N-[(2-chloro-6-fluorophenyl)-cyanomethyl]-2,3-dihydro-1-benzofuran-2-carboxamide

• Inchi： 1S/C17H12ClFN2O2/c18-11-5-3-6-12(19)16(11)13(9-20)21-17(22)15-8-10-4-1-2-7-14(10)23-15/h1-7,13,15H,8H2,(H,21,22)
• InChI Key： LOECVEWRRSVVRB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C#N)NC(C1CC2C=CC=CC=2O1)=O)F

Computed Properties

• Exact Mass: 330.0571335g/mol
• Monoisotopic Mass: 330.0571335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.1Ų

Additional information on N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide

N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide (CAS No. 1333527-31-3): A Comprehensive Overview

The compound N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide, identified by its CAS number 1333527-31-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a cyano group and a benzofuran core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse pharmacological properties. Among these, benzofuran derivatives have emerged as crucial intermediates in the synthesis of bioactive molecules. The specific configuration of N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide positions it as a promising candidate for investigating novel therapeutic agents. The combination of a chloro and fluoro substituent on the aromatic ring enhances its metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The cyano group serves as a handle for further derivatization, allowing chemists to introduce additional functionalities that can modulate biological activity. This flexibility is particularly valuable in the context of designing small-molecule inhibitors that can selectively interact with specific enzymes or receptors. Recent studies have highlighted the importance of such targeted approaches in overcoming drug resistance and improving treatment outcomes.

The benzofuran core itself is known for its structural stability and ability to engage in hydrophobic interactions within biological systems. This property makes it an attractive motif for drug design, as it can contribute to the molecule's solubility and membrane permeability. Moreover, the dihydro substitution at the 2,3-position introduces conformational constraints that can fine-tune the compound's pharmacokinetic profile. These features collectively make N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide a compelling candidate for further investigation.

Current research in medicinal chemistry increasingly emphasizes the use of computational methods to predict and optimize molecular properties. The structural features of this compound have been subjected to molecular docking studies, which suggest its potential interaction with various biological targets. For instance, preliminary simulations indicate that it may bind to enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents. These findings are supported by experimental data from related benzofuran derivatives, which have shown significant therapeutic potential.

The synthesis of N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in achieving the desired regioselectivity and yield. These developments underscore the growing capability of synthetic chemists to access complex pharmacophores like this one.

In addition to its pharmacological relevance, this compound also serves as an important tool for academic research. Its well-defined structure allows researchers to explore fundamental questions about molecular recognition and drug-receptor interactions. By studying how this molecule behaves within different biological systems, scientists can gain insights into broader principles that govern drug action. Such knowledge is essential for designing more effective drugs and improving existing therapeutic strategies.

The future prospects for N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between chemists and biologists are likely to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly critical role in addressing complex diseases.

In conclusion, N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2,3-dihydro-1-benzofuran-2-carboxamide (CAS No. 1333527-31-3) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable asset in the quest for new medicines. As scientific exploration progresses, this compound is poised to contribute significantly to advancements in healthcare and medicinal chemistry.